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Compound of Interest

Compound Name: 2,2,3-Trimethylpentan-1-ol

Cat. No.: B15082746 Get Quote

For researchers, scientists, and professionals in drug development, understanding the physical

properties of organic compounds is paramount. This guide provides an objective comparison of

the boiling points and volatilities of various C8 alcohol isomers, supported by experimental data

and detailed methodologies.

The arrangement of atoms within a molecule, its isomerism, significantly influences its physical

characteristics. In the case of C8 alcohols, variations in chain length, branching, and the

position of the hydroxyl (-OH) group lead to a range of boiling points and volatilities. This guide

will explore these differences, offering a clear comparison to aid in solvent selection, reaction

condition optimization, and overall process design.

Comparative Data of C8 Alcohol Isomers
The following table summarizes the boiling points and vapor pressures of a selection of C8

alcohol isomers. A higher boiling point indicates lower volatility, while a higher vapor pressure

signifies greater volatility.
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Isomer
Name

IUPAC
Name

Type Structure
Boiling
Point (°C)

Vapor
Pressure
(mmHg @
25°C)

1-Octanol Octan-1-ol Primary
CH₃(CH₂)₇O

H
195 0.08

2-Octanol Octan-2-ol Secondary
CH₃CH(OH)

(CH₂)₅CH₃
179-181 ~0.24

3-Octanol Octan-3-ol Secondary

CH₃CH₂CH(

OH)

(CH₂)₄CH₃

174-176[1][2] ~1[1][3]

4-Octanol Octan-4-ol Secondary

CH₃(CH₂)₃CH

(OH)

(CH₂)₂CH₃

174-176[4][5] Not available

2-Methyl-1-

heptanol

2-

Methylheptan

-1-ol

Primary
(CH₃)₂CH(CH

₂)₄CH₂OH

176-179.2[6]

[7][8]
Not available

2-Ethyl-1-

hexanol

2-Ethylhexan-

1-ol
Primary

CH₃(CH₂)₃CH

(CH₂CH₃)CH₂

OH

184-185 0.36[9]

2,4,4-

Trimethyl-1-

pentanol

2,4,4-

Trimethylpent

an-1-ol

Primary

(CH₃)₃CCH₂C

H(CH₃)CH₂O

H

168-169 0.502[10]

The Influence of Molecular Structure on Boiling
Point and Volatility
The data reveals clear trends related to the molecular structure of the C8 alcohol isomers:

Primary vs. Secondary Alcohols: Primary alcohols, such as 1-octanol, exhibit higher boiling

points than their secondary isomers like 2-octanol and 3-octanol. This is because the
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hydroxyl group in primary alcohols is more accessible for intermolecular hydrogen bonding,

leading to stronger attractions between molecules that require more energy to overcome.

Effect of Branching: Increased branching in the carbon chain generally leads to a lower

boiling point. For instance, the highly branched 2,4,4-trimethyl-1-pentanol has a significantly

lower boiling point than the straight-chain 1-octanol. The more compact, spherical shape of

branched isomers reduces the surface area available for van der Waals interactions,

resulting in weaker intermolecular forces.

Position of the Hydroxyl Group: In secondary alcohols, the position of the -OH group has a

less pronounced, but still noticeable, effect. As the hydroxyl group moves closer to the center

of the chain (from 2-octanol to 4-octanol), the boiling point tends to decrease slightly, likely

due to increased steric hindrance that can interfere with efficient hydrogen bonding.

Experimental Protocols for Boiling Point
Determination
The accurate determination of boiling points is crucial for characterizing and comparing these

compounds. Two common and reliable methods are the Thiele Tube method and distillation.

Thiele Tube Method
This method is suitable for determining the boiling point of a small quantity of liquid.

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle
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Stand and clamps

Procedure:

A small amount of the C8 alcohol sample (a few milliliters) is placed in the small test tube.

A capillary tube, with its open end facing down, is placed inside the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped and immersed in the Thiele tube filled with heating oil, making sure

the sample is below the oil level.

The side arm of the Thiele tube is gently heated. The shape of the tube allows for the

circulation of the oil, ensuring uniform heating.

As the temperature rises, the air trapped in the capillary tube will expand and escape as a

slow stream of bubbles.

Heating is continued until a steady and rapid stream of bubbles emerges from the capillary

tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.

Distillation Method
Distillation is a precise method for determining the boiling point of a larger volume of liquid and

also serves as a purification technique. The ASTM D1078 standard provides a standardized

procedure for the distillation of volatile organic liquids.[11]

Apparatus:

Distillation flask
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Condenser

Receiving cylinder

Thermometer

Heating mantle or water bath

Boiling chips

Stand and clamps

Procedure:

A measured volume of the C8 alcohol is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling.

The distillation apparatus is assembled, with the thermometer bulb positioned just below the

side arm leading to the condenser to accurately measure the temperature of the vapor.

The flask is heated, and the liquid is brought to a boil.

The temperature is recorded when the first drop of distillate falls from the condenser into the

receiving cylinder. This is the initial boiling point.

Heating is continued at a steady rate, and the temperature is monitored as the distillation

proceeds.

The temperature at which the last of the liquid vaporizes from the flask is recorded as the

final boiling point. For a pure compound, the boiling point should remain relatively constant

throughout the distillation.

Visualizing Structure-Property Relationships
The following diagram illustrates the relationship between the structural features of C8 alcohols

and their resulting boiling points.
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Relationship Between C8 Alcohol Structure and Boiling Point

Primary Alcohols Secondary Alcohols

1-Octanol
(195°C)

Intermolecular Forces

Strong H-Bonding
High van der Waals

2-Ethyl-1-hexanol
(184-185°C)

2-Methyl-1-heptanol
(176-179.2°C)

2,4,4-Trimethyl-1-pentanol
(168-169°C)

Weaker van der Waals

2-Octanol
(179-181°C)

Steric Hindrance

3-Octanol
(174-176°C)

4-Octanol
(174-176°C)

Boiling Point

Determines Energy
Required for Vaporization

Molecular Structure

Linear Chain Moderate Branching Single Branch High Branching OH at C2 OH at C3 OH at C4

Click to download full resolution via product page

Caption: Structure-Boiling Point Relationship in C8 Alcohols

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-オクタノール natural, ≥97%, FCC, FG | Sigma-Aldrich [sigmaaldrich.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15082746?utm_src=pdf-body-img
https://www.benchchem.com/product/b15082746?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/w358126
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15082746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Page loading... [guidechem.com]

3. 3-Octanol｜lookchem [lookchem.com]

4. Page loading... [wap.guidechem.com]

5. 4-OCTANOL CAS#: 589-62-8 [m.chemicalbook.com]

6. Page loading... [guidechem.com]

7. 2-methyl-1-heptanol [stenutz.eu]

8. 2-METHYL-1-HEPTANOL | 60435-70-3 [chemicalbook.com]

9. fishersci.com [fishersci.com]

10. Page loading... [wap.guidechem.com]

11. ww2.arb.ca.gov [ww2.arb.ca.gov]

To cite this document: BenchChem. [A Comparative Analysis of Boiling Points and Volatilities
of C8 Alcohols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15082746#comparative-boiling-points-and-
volatilities-of-c8-alcohols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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